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Compound of Interest

Compound Name: Opromazine hydrochloride

Cat. No.: B1265178

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of
Opromazine hydrochloride stock solutions for research purposes. Opromazine, a
phenothiazine derivative, is an antagonist of dopamine receptors (D1 and D2), serotonin
receptors (5-HT2A and 5-HT2C), muscarinic receptors (M1-M5), alpha-1-adrenergic receptors,
and histamine H1-receptors.[1][2] Its primary use in research is for studying dopaminergic
neurotransmission and its effects on psychotic behavior and emesis.[3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Opromazine hydrochloride is
presented in the table below. This information is crucial for accurate stock solution preparation
and experimental design.
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Property Value Reference
Molecular Formula C17H21CIN2S [3]
Molecular Weight 320.88 g/mol [2][3]

CAS Number 53-60-1 [2][3]
Appearance Solid [5]

DMSO: = 58 mg/mL (= 180.75
mM)[6] Water: 100 mg/mL
Solubility (in vitro) (311.64 mM) (ultrasonication [6][71[8]
may be required)[7] PBS: 100
mg/mL (311.64 mM)[8]

Storage of Powder -20°C for up to 3 years [6]

) -80°C for up to 1 year -20°C
Storage of Stock Solutions [2][6]
for up to 1 month

Experimental Protocols
Safety Precautions

Opromazine hydrochloride is considered a hazardous substance.[9] It is harmful if swallowed
and may cause skin sensitization.[10][11] Always handle this compound in a well-ventilated
area, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses.[9][11] Avoid inhalation of dust and direct contact with skin and eyes.[9]

Preparation of a 10 mM Opromazine Hydrochloride
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO).

Materials:

e Opromazine hydrochloride powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:
o Calculate the required mass:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 320.88 g/mol x 1000 mg/g = 3.2088 mg
» Weigh the Opromazine hydrochloride:

o Carefully weigh out approximately 3.21 mg of Opromazine hydrochloride powder using
an analytical balance and place it into a sterile microcentrifuge tube.

e Add the solvent:
o Add 1 mL of anhydrous DMSO to the tube containing the powder.
e Dissolve the compound:

o Vortex the solution until the Opromazine hydrochloride is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.[6][8]

 Aliquot and store:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.[2][8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1265178?utm_src=pdf-body
https://www.benchchem.com/product/b1265178?utm_src=pdf-body
https://www.benchchem.com/product/b1265178?utm_src=pdf-body
https://www.targetmol.com/compound/promazine%20hydrochloride
https://www.medchemexpress.com/Promazine-hydrochloride.html
https://www.selleckchem.com/products/promazine-hydrochloride.html
https://www.medchemexpress.com/Promazine-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[2][6][8]

Preparation of an Aqueous Stock Solution

For experiments where DMSO may be cytotoxic or interfere with the assay, an aqueous stock
solution can be prepared. Opromazine hydrochloride is soluble in water and PBS.[7][8]

Materials:

Opromazine hydrochloride powder

Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes

Ultrasonicator (optional)

0.22 um sterile syringe filter

Procedure:

Weigh the Opromazine hydrochloride:
o Weigh the desired amount of Opromazine hydrochloride powder.

Add the solvent:

o Add the appropriate volume of sterile water or PBS to achieve the desired concentration.

Dissolve the compound:

o Vortex the solution thoroughly. If the compound does not dissolve completely, sonication
may be required.[7]

Sterile filter:

o For cell culture applications, it is recommended to sterile-filter the agueous stock solution
using a 0.22 um syringe filter before use.[8]
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¢ Aligquot and store:

o Aliquot and store as described for the DMSO stock solution. Note that aqueous solutions
may have a shorter shelf life than DMSO solutions.

Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for Opromazine Hydrochloride Stock Solution Preparation
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Caption: Workflow for Opromazine Hydrochloride Stock Solution Preparation.

Opromazine Hydrochloride Mechanism of Action:
Dopamine Receptor Antagonism

Simplified Dopamine D2 Receptor Signaling Pathway and Inhibition by Opromazine
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Caption: Simplified Dopamine D2 Receptor Signaling and Opromazine Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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